BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Squalene:
Chemical Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Squalene

Cat. No.: B164333

For Researchers, Scientists, and Drug Development Professionals

Introduction

Squalene is a naturally occurring triterpene and a key intermediate in the biosynthesis of all
plant and animal sterols, including cholesterol and steroid hormones in the human body.[1][2][3]
This comprehensive technical guide provides an in-depth overview of the chemical structure,
physicochemical properties, biosynthesis, and biological significance of squalene, with a focus
on its relevance to research, and drug development.

Chemical Structure and Nomenclature

Squalene is a polyunsaturated hydrocarbon with a 30-carbon backbone.[4] Its chemical
structure consists of six isoprene units linked in a head-to-tail fashion, with the exception of the
central linkage which is tail-to-tail. This arrangement results in a symmetrical molecule with six
double bonds.

IUPAC Name: (6E,10E,14E,18E)-2,6,10,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-
hexaene[4]

CAS Registry Number: 111-02-4
Chemical Formula: CsoHso

Molecular Weight: 410.72 g/mol
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The molecule's all-trans configuration at the double bonds is a key feature of its structure.

Physicochemical Properties

Squalene is a colorless to pale yellow oil with a faint, agreeable odor. It is practically insoluble
in water but soluble in many organic solvents.

Property Value Reference
Appearance Clear, slightly yellow liquid/oil

Odor Faint, agreeable

Density 0.858 g/lcm?3

Boiling Point 285 °C at 3.3 kPa (25 mmHg)

Melting Point -75°C

Solubility in Water Practically insoluble

- _ Miscible with DMSO and
Solubility in Organic Solvents

ethanol
Refractive Index (n_D"20) 1.494 - 1.4990
Viscosity 12 cPat25°C

Biosynthesis of Squalene

Squalene is synthesized in organisms via the mevalonate pathway, a critical metabolic route
for the production of isoprenoids. The biosynthesis begins with acetyl-CoA and proceeds
through a series of enzymatic steps to produce isopentenyl pyrophosphate (IPP) and
dimethylallyl pyrophosphate (DMAPP), the five-carbon building blocks of isoprenoids.

The key steps in the formation of squalene are:

o Formation of Geranyl Pyrophosphate (GPP): IPP and DMAPP are condensed by geranyl
pyrophosphate synthase.
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e Formation of Farnesyl Pyrophosphate (FPP): GPP reacts with another molecule of IPP,
catalyzed by farnesyl pyrophosphate synthase.

o Formation of Squalene: Two molecules of FPP are joined tail-to-tail and reduced by NADPH,

a reaction catalyzed by the enzyme squalene synthase.

This pathway is a crucial control point for cholesterol synthesis and is the target of statin drugs.
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Geranyl
ot

HMG-CoA reductase
HMG-CoA synthase [~~~ (Statin target) [
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Olive Oil Sample

!

Saponification with Ethanolic KOH

!

Liquid-Liquid Extraction
with n-Hexane

!

Washing of Organic Phase

!

Drying with Anhydrous Na2SOa

!

Solvent Evaporation
(Rotary Evaporator)

!

Column Chromatography
(Silica Gel)

!

Purified Squalene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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